![molecular formula C25H29N3O4 B2668784 1-(7-Ethoxy-2-(2-hydroxy-5-methylphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone CAS No. 899728-07-5](/img/structure/B2668784.png)
1-(7-Ethoxy-2-(2-hydroxy-5-methylphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(7-Ethoxy-2-(2-hydroxy-5-methylphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone is a useful research compound. Its molecular formula is C25H29N3O4 and its molecular weight is 435.524. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Potential for Sigma-Receptor Ligand Development
A study detailed the synthesis and investigation of spiropiperidines and their affinity for σ1- and σ2-receptors, revealing significant insights for the development of sigma-receptor ligands. By adjusting the substituent at the nitrogen atom, the group in position 3, and the ring size of the oxygen heterocycle, researchers achieved high σ1-receptor affinity. Specifically, compounds with a benzyl residue at the piperidine nitrogen atom and a methoxy group in position 3 showed notable σ1-receptor affinity. This suggests that derivatives of the compound could serve as potent sigma-receptor ligands, potentially contributing to the development of new therapeutic agents targeting these receptors (Maier & Wünsch, 2002).
Broad-Spectrum Anticancer Activity
Another study focused on the synthesis of quinone-based heterocycles, including benzo[e][1,2,4]triazines and 1,2,4-triazolospiro[4,5]deca-2,6,9-trien-8-ones, showcasing a method that provides rapid access to these compounds. Selected compounds exhibited broad-spectrum anticancer activity against a variety of cancer cell lines, such as melanoma, ovarian, central nervous system, non-small cell lung cancer, renal, and colon cancer. This indicates that chemical structures similar to the compound might have potential applications in developing novel anticancer drugs with broad-spectrum activity (Aly et al., 2020).
Antimicrobial and Antifungal Properties
Research into new pyridine derivatives has shown variable and modest activity against bacterial and fungal strains. The synthesis of these compounds involved 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, leading to the creation of novel compounds with established antimicrobial and antifungal properties. This suggests that compounds structurally related to 1-(7-Ethoxy-2-(2-hydroxy-5-methylphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone may also exhibit antimicrobial and antifungal activities, offering a promising avenue for the development of new antimicrobial agents (Patel et al., 2011).
Antiviral Activities
The synthesis and evaluation of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives have revealed significant antiviral activities. By undergoing various chemical reactions, these compounds were tested against HSV1 and HAV-MBB, showing potential as novel antiviral agents. This underscores the possibility that analogs of the compound under discussion could be explored for their antiviral properties, contributing to the development of new treatments for viral infections (Attaby et al., 2006).
properties
IUPAC Name |
1-[7-ethoxy-2-(2-hydroxy-5-methylphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29N3O4/c1-4-31-23-7-5-6-18-21-15-20(19-14-16(2)8-9-22(19)30)26-28(21)25(32-24(18)23)10-12-27(13-11-25)17(3)29/h5-9,14,21,30H,4,10-13,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUTZUZWCDHOCRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC3(CCN(CC3)C(=O)C)N4C2CC(=N4)C5=C(C=CC(=C5)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.